Cas no 2171765-28-7 (1-(1-amino-3-methoxycyclobutyl)-3-methylcyclohexan-1-ol)

• Product Name: 1-(1-amino-3-methoxycyclobutyl)-3-methylcyclohexan-1-ol
• CAS No: 2171765-28-7
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 5951562
• PubChem ID: 165602994
• Update Time: 2025-06-13

1-(1-amino-3-methoxycyclobutyl)-3-methylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-amino-3-methoxycyclobutyl)-3-methylcyclohexan-1-ol
• 2171765-28-7
• EN300-1646885

• Inchi： 1S/C12H23NO2/c1-9-4-3-5-12(14,6-9)11(13)7-10(8-11)15-2/h9-10,14H,3-8,13H2,1-2H3
• InChI Key： SLJFOWWDOZTFFC-UHFFFAOYSA-N
• SMILES： OC1(CCCC(C)C1)C1(CC(C1)OC)N

Computed Properties

• Exact Mass: 213.172878976g/mol
• Monoisotopic Mass: 213.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.5Ų

Additional information on 1-(1-amino-3-methoxycyclobutyl)-3-methylcyclohexan-1-ol

Comprehensive Analysis of 1-(1-amino-3-methoxycyclobutyl)-3-methylcyclohexan-1-ol (CAS No. 2171765-28-7)

The compound 1-(1-amino-3-methoxycyclobutyl)-3-methylcyclohexan-1-ol (CAS No. 2171765-28-7) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its complex nomenclature reflects its intricate architecture, combining a cyclobutyl ring with a methylcyclohexanol backbone, further functionalized with amino and methoxy groups. This combination of features makes it a promising candidate for various applications, particularly in drug discovery and material science.

In recent years, researchers have focused on the potential of 1-(1-amino-3-methoxycyclobutyl)-3-methylcyclohexan-1-ol as a building block for novel therapeutics. Its amino and hydroxyl functionalities offer versatile sites for chemical modifications, enabling the synthesis of derivatives with tailored properties. The presence of the methoxycyclobutyl moiety is particularly intriguing, as it may influence the compound's bioavailability and metabolic stability—key factors in drug development.

The growing interest in CAS No. 2171765-28-7 aligns with broader trends in the pharmaceutical industry, where there is a demand for innovative scaffolds that can address unmet medical needs. For instance, the rise of personalized medicine and targeted therapies has spurred the search for molecules like 1-(1-amino-3-methoxycyclobutyl)-3-methylcyclohexan-1-ol, which can be fine-tuned to interact with specific biological targets. Additionally, its potential role in central nervous system (CNS) disorders has been a topic of speculation, given the structural similarities to other bioactive compounds.

From a synthetic chemistry perspective, the preparation of 1-(1-amino-3-methoxycyclobutyl)-3-methylcyclohexan-1-ol presents both challenges and opportunities. The cyclobutyl ring, known for its ring strain, requires careful optimization of reaction conditions to avoid undesired side products. Recent advancements in catalysis and green chemistry have provided new tools to tackle such synthetic hurdles, making the compound more accessible for research and development.

Beyond pharmaceuticals, CAS No. 2171765-28-7 has potential applications in material science. Its rigid yet functionalized structure could contribute to the design of advanced polymers or supramolecular assemblies. The methoxy and amino groups, for example, might facilitate hydrogen bonding or other non-covalent interactions, which are critical in creating materials with specific mechanical or electronic properties.

Environmental and safety considerations are also paramount when working with 1-(1-amino-3-methoxycyclobutyl)-3-methylcyclohexan-1-ol. While it is not classified as a hazardous substance, proper handling and disposal protocols should be followed to minimize any potential risks. Researchers are increasingly adopting sustainable practices to ensure that the synthesis and use of such compounds align with global environmental, social, and governance (ESG) standards.

In conclusion, 1-(1-amino-3-methoxycyclobutyl)-3-methylcyclohexan-1-ol (CAS No. 2171765-28-7) represents a fascinating area of study at the intersection of chemistry, biology, and materials science. Its unique structure and functional groups open doors to diverse applications, from drug discovery to advanced materials. As scientific understanding of this compound deepens, it is likely to play an increasingly important role in addressing some of the most pressing challenges in modern science and technology.